Cas no 31191-44-3 (Benzene,1-(4-bromobutoxy)-3-nitro-)

• Product Name: Benzene,1-(4-bromobutoxy)-3-nitro-
• CAS No: 31191-44-3
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 321258
• PubChem ID: 309767
• Update Time: 2025-04-19

Benzene,1-(4-bromobutoxy)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(4-bromobutoxy)-3-nitro-
• 1-(4-Bromobutoxy)-3-nitrobenzene
• 1-(4-bromobutoxy)-3-nitro-benzene
• 1-(m-nitrophenoxy)-4-bromobutane
• AC1L7FSA
• I14-108029
• KB-63945
• NSC212205
• SureCN1171960
• DMPBIOHWAIAQPA-UHFFFAOYSA-N
• NSC 212205
• SCHEMBL1171960
• DTXSID10309516
• NSC-212205
• 31191-44-3

• Inchi： 1S/C10H12BrNO3/c11-6-1-2-7-15-10-5-3-4-9(8-10)12(13)14/h3-5,8H,1-2,6-7H2
• InChI Key： DMPBIOHWAIAQPA-UHFFFAOYSA-N
• SMILES： BrCCCCOC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.00000
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 62-63 °C
• PSA: 55.05000
• LogP: 3.67190
• Solubility: Not available

Benzene,1-(4-bromobutoxy)-3-nitro- Security Information

• Hazard Category Code： 36/37/38-22
• Safety Instruction： 37/39-26
• Hazardous Material Identification：